4-Ethylcycloheptan-1-one
Overview
Description
4-Ethylcycloheptan-1-one is a chemical compound with the CAS Number: 134390-78-6 . It has a molecular weight of 140.23 and is stored at a temperature of 4 degrees Celsius . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for 4-Ethylcycloheptan-1-one is 1S/C9H16O/c1-2-8-4-3-5-9(10)7-6-8/h8H,2-7H2,1H3 . This code provides a standard way to encode the compound’s molecular structure. Tools like VESTA can be used to visualize the 3D structure of the molecule.
Physical And Chemical Properties Analysis
4-Ethylcycloheptan-1-one is a liquid with a molecular weight of 140.23 . It is stored at a temperature of 4 degrees Celsius .
Scientific Research Applications
Flavor and Fragrance Industry
4-Ethylcycloheptan-1-one contributes to the creation of delightful flavors and fragrances. Its sweet, woody, and slightly floral aroma makes it valuable as a flavoring agent in food products, beverages, and perfumes. Perfumers often use it to enhance the overall scent profile due to its unique olfactory characteristics .
Medicinal Chemistry
In medicinal chemistry, 4-Ethylcycloheptan-1-one serves as a building block for synthesizing various bioactive compounds. Researchers have explored its derivatives for potential drug candidates. By modifying its structure, scientists can fine-tune properties such as solubility, bioavailability, and target specificity. These derivatives may exhibit anti-inflammatory, analgesic, or antimicrobial activities .
Heterocyclic Chemistry
Heterocyclic compounds play a crucial role in drug discovery. Researchers have utilized 4-Ethylcycloheptan-1-one as a precursor to synthesize heterocyclic derivatives. These derivatives may contain nitrogen, oxygen, or sulfur atoms in their rings, imparting diverse biological activities. For instance, fused heterocycles derived from this compound could exhibit antiviral or anticancer properties .
Corrosion Inhibitors
Corrosion of metals is a significant concern in various industries. 4-Ethylcycloheptan-1-one derivatives have been investigated as potential corrosion inhibitors. When added to metal surfaces, they form protective layers that prevent oxidation and corrosion. These compounds find applications in coatings, lubricants, and industrial processes .
Dyestuff Synthesis
4-Ethylcycloheptan-1-one derivatives serve as intermediates in dyestuff synthesis. By functionalizing the molecule, chemists can create colorful dyes used in textiles, plastics, and printing inks. The versatility of this compound allows for the development of a wide range of shades and hues .
Polymer Chemistry
Polymer scientists explore 4-Ethylcycloheptan-1-one as a monomer for polymerization reactions. By linking multiple units of this compound, they can create novel polymers with specific properties. These polymers may find applications in materials science, adhesives, or drug delivery systems .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-ethylcycloheptan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O/c1-2-8-4-3-5-9(10)7-6-8/h8H,2-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KURXRTNJIITRCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCC(=O)CC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethylcycloheptan-1-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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